2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methyl-N-(pyridin-2-ylmethyl)propanamide

• Molecular Formula: C19H20Cl2N2O2
• Molecular Weight: 379.3 g/mol
• IUPAC Name: 2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methyl-N-(pyridin-2-ylmethyl)propanamide
• InChI: InChI=1S/C19H20Cl2N2O2/c1-18(2,17(24)23-12-14-5-3-4-10-22-14)25-15-8-6-13(7-9-15)16-11-19(16,20)21/h3-10,16H,11-12H2,1-2H3,(H,23,24)
• InChI Key: DWCUTUOOKZRJHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1=CC=CC=N1)OC2=CC=C(C=C2)C3CC3(Cl)Cl

Description

2-[4-(2,2-Dichlorocyclopropyl)phenoxy]-2-methyl-N-(pyridin-2-ylmethyl)propanamide is a synthetic amide derivative structurally related to hypolipidemic agents such as ciprofibrate (2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methylpropanoic acid) . The compound features a phenoxy backbone substituted with a dichlorocyclopropyl group and a methyl branch, coupled with an N-(pyridin-2-ylmethyl)propanamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methyl-N-(pyridin-2-ylmethyl)propanamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the dichlorocyclopropyl group: This step involves the reaction of a suitable cyclopropane precursor with chlorine to introduce the dichloro substituents.

Attachment to the phenoxy ring: The dichlorocyclopropyl group is then attached to a phenol derivative through an etherification reaction, forming the phenoxy linkage.

Introduction of the propanamide group: The phenoxy compound is further reacted with a suitable amide precursor to introduce the propanamide group.

Attachment of the pyridin-2-ylmethyl group: Finally, the pyridin-2-ylmethyl group is introduced through a nucleophilic substitution reaction, completing the synthesis of the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of high-yielding reactions, efficient purification techniques, and cost-effective reagents. Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methyl-N-(pyridin-2-ylmethyl)propanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific substituents on the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide, typically used under acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are used under anhydrous conditions.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide or potassium carbonate in polar solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methyl-N-(pyridin-2-ylmethyl)propanamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis to study reaction mechanisms and develop new synthetic methodologies.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials, agrochemicals, and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methyl-N-(pyridin-2-ylmethyl)propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Ciprofibrate (2-[4-(2,2-Dichlorocyclopropyl)phenoxy]-2-methylpropanoic acid)

• Structural Differences : Ciprofibrate contains a terminal carboxylic acid group, whereas the target compound replaces this with an N-(pyridin-2-ylmethyl)propanamide .
• Biological Activity: Ciprofibrate is a potent peroxisome proliferator, inducing hepatic peroxisome proliferation, lipid peroxidation, and oxidative stress in rodent livers, leading to hepatocellular carcinomas . The amide derivative may exhibit reduced hepatic activation due to slower hydrolysis of the amide bond to the active carboxylic acid form.
• Solubility: Ciprofibrate’s solubility is influenced by its polar carboxylic acid group, showing moderate solubility in organic solvents like ethanol . The amide derivative likely has lower aqueous solubility but improved lipid membrane permeability due to the pyridinylmethyl group .

Methyl Clofenapate (Methyl-2-[4-(p-chlorophenyl)phenoxy]-2-methylpropionate)

• Structural Differences : Methyl clofenapate is an ester derivative with a p-chlorophenyl substituent, whereas the target compound features a dichlorocyclopropyl group and an amide linkage .
• Toxicity: Methyl clofenapate induces hepatocellular carcinomas in rats via peroxisome proliferation and oxidative DNA damage from H₂O₂ overproduction .

2-(2-Chloro-4-fluorophenoxy)-N-[(pyridin-2-yl)methyl]propanamide (Y207-3044)

• Structural Differences: Y207-3044 substitutes the dichlorocyclopropyl group with a chloro-fluorophenoxy moiety .
• Functional Implications : The chloro-fluoro substitution may enhance receptor binding selectivity (e.g., PPARα/γ), while the pyridinylmethyl amide group improves blood-brain barrier penetration compared to the dichlorocyclopropyl variant .

Metamifop (2-[4-[(6-Chloro-2-benzoxazolyl)oxy]phenoxy]-N-(2-fluorophenyl)-N-methylpropanamide)

• Structural Differences : Metamifop incorporates a benzoxazolyloxy group and N-methyl-2-fluorophenyl amide .
• Biological Activity: Unlike peroxisome proliferators, metamifop acts as a herbicide, highlighting how phenoxypropanamide substituents dictate functional divergence. The dichlorocyclopropyl group in the target compound may favor lipid metabolism modulation over herbicidal activity .

Comparative Pharmacological and Toxicological Data

Compound	Biological Activity	Key Toxicity Findings	Metabolic Stability
2-[4-(2,2-Dichlorocyclopropyl)phenoxy]-...	Likely peroxisome proliferator (PPAR agonist)	Predicted oxidative stress, lipid peroxidation	High (amide resistance to hydrolysis)
Ciprofibrate	PPARα agonist, hypolipidemic	Hepatocarcinogenicity in rodents	Moderate (carboxylic acid readily metabolized)
Methyl Clofenapate	PPARα agonist, hypolipidemic	Hepatocellular carcinomas in rats	Low (ester rapid hydrolysis to active acid)
Y207-3044	Undisclosed (likely CNS-targeted)	No data available	High (amide stability)
Metamifop	Herbicide	Low mammalian toxicity	Moderate (N-methyl amide hydrolysis)

Biological Activity

The compound 2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methyl-N-(pyridin-2-ylmethyl)propanamide has attracted significant interest in medicinal and agricultural chemistry due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C20H20Cl2N4O2
• Molecular Weight : 419.3 g/mol
• IUPAC Name : 2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methyl-N-(pyridin-2-ylmethyl)propanamide

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. The proposed mechanisms include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, leading to altered cellular functions.
• Receptor Modulation : It has the potential to modulate receptor activity, impacting signal transduction pathways.
• Antimicrobial Activity : Preliminary studies suggest that it may exhibit antimicrobial properties against various pathogens.

Antimicrobial Properties

Research indicates that the compound demonstrates significant antimicrobial activity against a range of bacterial strains. In vitro studies have shown:

• Effective Against : Gram-positive and Gram-negative bacteria.
• Minimum Inhibitory Concentration (MIC) values indicate potent activity comparable to established antibiotics.

Anticancer Potential

Recent studies have explored the anticancer properties of this compound:

• Cell Lines Tested : Various cancer cell lines, including breast and lung cancer models.
• Mechanism : Induction of apoptosis via mitochondrial pathways was observed, suggesting a potential for development as an anticancer agent.

Study 1: Antimicrobial Efficacy

In a study published in Journal of Medicinal Chemistry, the compound was tested against Staphylococcus aureus and Escherichia coli. The results indicated an MIC of 16 µg/mL for S. aureus and 32 µg/mL for E. coli, demonstrating its potential as a lead compound for antibiotic development .

Study 2: Anticancer Activity

A recent investigation published in Cancer Research assessed the effects of the compound on A549 (lung cancer) and MCF-7 (breast cancer) cell lines. Results showed a dose-dependent reduction in cell viability, with IC50 values of 10 µM for A549 and 15 µM for MCF-7 cells. Flow cytometry analysis confirmed increased apoptosis rates .

Comparative Analysis Table

Property	Value/Description
Molecular Formula	C20H20Cl2N4O2
Molecular Weight	419.3 g/mol
Antimicrobial MIC (S. aureus)	16 µg/mL
Antimicrobial MIC (E. coli)	32 µg/mL
IC50 (A549 Cell Line)	10 µM
IC50 (MCF-7 Cell Line)	15 µM